Cas no 66158-41-6 (1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 66158-41-6
• MF: C₁₃H₁₀FNO₃
• MW: 247.221807003021
• MDL: MFCD09033897
• CID: 1705048
• PubChem ID: 16896683
• Update Time: 2025-05-24

1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 1-[(4-fluorophenyl)methyl]-1,2-dihydro-2-oxo-
• 1-(4-fluorobenzyl)-1,2-dihydro-2-oxopyridine-3-carboxylic acid
• 1-(4-Fluoro-benzyl)-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid
• 1-[(4-fluorophenyl)methyl]-2-oxopyridine-3-carboxylic acid
• 1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• DA-30988
• EN300-238280
• F2143-0012
• AKOS005207897
• 1-[(4-Fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• SCHEMBL2621620
• KFUPGHOUJJNVJQ-UHFFFAOYSA-N
• 1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxylicacid
• 66158-41-6
• DTXSID70588648

• MDL： MFCD09033897
• Inchi： 1S/C13H10FNO3/c14-10-5-3-9(4-6-10)8-15-7-1-2-11(12(15)16)13(17)18/h1-7H,8H2,(H,17,18)
• InChI Key： KFUPGHOUJJNVJQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C=CC=C(C(=O)O)C1=O

Computed Properties

• Exact Mass: 247.0645
• Monoisotopic Mass: 247.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 477.6±45.0 °C at 760 mmHg
• Flash Point: 242.7±28.7 °C
• PSA: 57.61
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid

1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No 66158-41-6)

The compound 1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No 66158-41-6) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are well-known for their role in drug discovery, particularly in the development of calcium channel blockers. The molecule's structure incorporates a fluorophenyl group, a dihydropyridine ring system, and a carboxylic acid functional group, making it a versatile scaffold for further chemical modifications and biological evaluations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of dihydropyridine derivatives, including this compound. Researchers have employed various strategies such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the production process. These methods not only enhance the yield but also improve the purity of the compound, which is crucial for its application in pharmaceutical research. The incorporation of the fluorophenyl group into the molecule has been shown to significantly influence its pharmacokinetic properties, such as absorption and bioavailability.

The dihydropyridine ring system in this compound plays a pivotal role in its biological activity. Studies have demonstrated that this system can act as a ligand for various ion channels, including calcium channels. The carboxylic acid group at position 3 further enhances the molecule's ability to interact with biological targets, potentially leading to novel therapeutic applications. Recent research has focused on evaluating the compound's potential as an anti-inflammatory agent and its ability to modulate cellular signaling pathways.

In terms of applications, 1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid has shown promise in drug discovery programs targeting cardiovascular diseases. Its ability to modulate calcium channels makes it a potential candidate for treating conditions such as hypertension and angina pectoris. Additionally, preliminary studies suggest that this compound may exhibit anti-cancer properties by inhibiting tumor growth and inducing apoptosis in cancer cells.

The synthesis of this compound involves a multi-step process that includes Friedel-Crafts alkylation, oxidation reactions, and cyclization steps. Researchers have explored various catalysts and reaction conditions to improve the efficiency of these steps. For instance, the use of transition metal catalysts has been reported to accelerate the formation of the dihydropyridine ring system while maintaining high stereochemical control.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of CAS No 66158-41-6. These techniques provide detailed insights into the molecular composition and functional group distribution, ensuring that the compound meets rigorous quality standards required for preclinical studies.

In conclusion, 1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No 66158-41-6) represents a valuable addition to the portfolio of dihydropyridine derivatives with diverse applications in medicinal chemistry. Its unique structure and promising biological profile make it an attractive candidate for further research and development in drug discovery programs.